2-{2-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-6-methoxyphenoxy}propanoic acid

• IUPAC Name: 2-[2-[(Z)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-6-methoxyphenoxy]propanoic acid
• InChI: InChI=1S/C20H17N3O4/c1-12(20(24)25)27-18-13(6-5-9-17(18)26-2)10-14(11-21)19-22-15-7-3-4-8-16(15)23-19/h3-10,12H,1-2H3,(H,22,23)(H,24,25)/b14-10-
• InChI Key: KNMWKQKLJDJRHB-UVTDQMKNSA-N
• Canonical SMILES: CC(C(=O)O)OC1=C(C=CC=C1OC)C=C(C#N)C2=NC3=CC=CC=C3N2
• Isomeric SMILES: CC(C(=O)O)OC1=C(C=CC=C1OC)/C=C(/C#N)\C2=NC3=CC=CC=C3N2
• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a white solid that appears in the form of tabular crystals.

Synthesis Analysis

Benzimidazole is produced by the condensation of o-phenylenediamine with formic acid. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

Theoretical investigations on the optimized geometrical structure, electronic, and vibrational features of 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid have been provided using the B3LYP/6-311++G (d,p) basis set.

Chemical Reactions Analysis

Benzimidazole is a base. It can also be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Mechanism of Action

While the mechanism of action for your specific compound isn’t available, benzimidazole derivatives are structural isosteres of naturally occurring nucleotides, which allow them to easily interact with the biopolymers of the living systems.